Cas no 2171643-19-7 (2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid)

• Product Name: 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid
• CAS No: 2171643-19-7
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6234819
• PubChem ID: 165588420
• Update Time: 2025-07-19

2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid
• EN300-1628783
• 2-[1-amino-4-(2-methylbutan-2-yl)cyclohexyl]-2-hydroxyacetic acid
• 2171643-19-7

• Inchi： 1S/C13H25NO3/c1-4-12(2,3)9-5-7-13(14,8-6-9)10(15)11(16)17/h9-10,15H,4-8,14H2,1-3H3,(H,16,17)
• InChI Key： FHCJXXSVRFXJNV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CCC(CC1)C(C)(C)CC)N

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid

Comprehensive Overview of 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid (CAS No. 2171643-19-7)

In the realm of organic chemistry and pharmaceutical research, 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid (CAS No. 2171643-19-7) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclohexyl backbone and hydroxyacetic acid moiety, is increasingly studied for its potential applications in drug development and biochemical modulation. Researchers are particularly intrigued by its structural complexity, which combines a 2-methylbutan-2-yl group with an amino functionality, offering diverse reactivity and interaction possibilities.

The compound's CAS number 2171643-19-7 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name, while lengthy, underscores the meticulous design of its molecular architecture. The presence of both hydrophilic (e.g., hydroxyacetic acid) and hydrophobic (e.g., 2-methylbutan-2-yl) groups suggests potential as a bioactive scaffold, a topic gaining traction in drug discovery forums and AI-driven molecular design platforms.

Recent trends in precision medicine and computational chemistry have amplified interest in compounds like 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid. Searches for "novel cyclohexyl derivatives" or "amino acid-based therapeutics" often highlight its relevance. Its structural features align with current explorations into metabolite analogs and enzyme inhibitors, areas where researchers seek molecules with balanced polarity and steric hindrance.

From a synthetic perspective, the compound's chirality (due to the hydroxyacetic acid group) poses intriguing challenges for asymmetric synthesis—a hot topic in green chemistry circles. Laboratories optimizing catalytic enantioselective reactions may find this molecule a valuable case study. Additionally, its solubility profile and stability under physiological conditions are frequently queried in pharmacokinetic modeling discussions.

Beyond academia, industries focused on high-value intermediates monitor CAS 2171643-19-7 for its potential in peptide mimetics or prodrug formulations. The 2-methylbutan-2-yl substituent, in particular, is scrutinized for its role in enhancing lipophilicity—a property critical in blood-brain barrier penetration studies, a recurring theme in neuropharmacology searches.

Environmental and sustainability-driven research also touches upon such compounds. Questions like "biodegradable chiral synthons" or "eco-friendly amino acid derivatives" resonate with the compound's hydroxyacetic acid component, which is derived from naturally occurring motifs. This aligns with the broader push toward benign-by-design chemicals in the pharmaceutical industry.

In analytical chemistry, advancements in HPLC and LC-MS techniques have improved the characterization of 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid, addressing common queries about purity assessment and isomeric separation. The compound's UV absorption and mass fragmentation patterns are documented in specialized databases, aiding high-throughput screening workflows.

As the scientific community leans into AI-augmented research, molecules like CAS 2171643-19-7 serve as test cases for predictive property algorithms. Searches for "machine learning in chemical synthesis" often intersect with discussions about such structurally nuanced compounds. The integration of quantitative structure-activity relationship (QSAR) models further elevates its profile in virtual screening initiatives.

In conclusion, 2-1-amino-4-(2-methylbutan-2-yl)cyclohexyl-2-hydroxyacetic acid represents a fascinating intersection of structural ingenuity and applied science. Its multifaceted relevance—from medicinal chemistry to sustainable synthesis—ensures its continued prominence in both literature and laboratory pipelines, driven by the evolving demands of modern research and technological innovation.